Cas no 109058-04-0 (3-(2-oxopropylidene)inden-1-one)

3-(2-oxopropylidene)inden-1-one structure
109058-04-0 structure
Product Name:3-(2-oxopropylidene)inden-1-one
CAS No:109058-04-0
MF:C12H10O2
MW:186.206603527069
CID:1190601
PubChem ID:71334808
Update Time:2025-04-20

3-(2-oxopropylidene)inden-1-one Chemical and Physical Properties

Names and Identifiers

    • 3-(2-oxopropylidene)inden-1-one
    • DTXSID60762879
    • 109058-04-0
    • 3-(2-Oxopropylidene)-2,3-dihydro-1H-inden-1-one
    • Inchi: 1S/C12H10O2/c1-8(13)6-9-7-12(14)11-5-3-2-4-10(9)11/h2-6H,7H2,1H3
    • InChI Key: ONFJNWINPYLMPM-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2C(=CC(C)=O)C1

Computed Properties

  • Exact Mass: 186.068079557g/mol
  • Monoisotopic Mass: 186.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.1
  • Topological Polar Surface Area: 34.1Ų
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